Cas no 124918-42-9 (Mutalomycin sodium)

• Product Name: Mutalomycin sodium
• CAS No: 124918-42-9
• MF: C₄₁H₆₉NaO₁₂
• MW: 776.969145536423
• CID: 160367
• Update Time: 2023-08-02

Mutalomycin sodium Chemical and Physical Properties

Names and Identifiers

• Lonomycin A,23,27-didemethoxy-11-O-demethyl-, monosodium salt, (28S)- (9CI)
• 28-epimutalomycin
• (28S)-11-O-Demethyl-23,27-didemethoxylonomycin A sodium salt
• 28-Epimutalomycin sodium salt
• Lonomycin A, 11-O-demethyl-23,27-didemethoxy-, monosodium salt (28S)-
• Lonomycin A, 23,27-didemethoxy-11-O-demethyl-, monosodium salt, (28S)-
• sodium 2-[2-hydroxy-6-(1-{9-hydroxy-2-[5'-(6-hydroxy-3,5,6-trimethyltetrahydro-2H-pyran-2-yl)-2,3'-dimethyloctahydro-2,2'-bifuran-5-yl]-2,8-dimethyl-1,6-dioxaspiro[4.5]dec-7-yl}ethyl)-4
• Mutalomycin sodium
• S 11743A sodium salt
• 2-Epimutalomycin
• Antibiotic S 11743A sodium salt

• Inchi： 1S/C41H70O12.Na/c1-20-17-22(3)39(11,45)50-31(20)29-18-21(2)35(48-29)38(10)14-13-30(49-38)37(9)15-16-40(53-37)19-28(42)23(4)32(51-40)24(5)33-25(6)34(47-12)26(7)41(46,52-33)27(8)36(43)44;/h20-35,42,45-46H,13-19H2,1-12H3,(H,43,44);/q;+1/p-1
• InChI Key： CPFAJMOABNHQTP-UHFFFAOYSA-M
• SMILES： [Na+].O1C2(CC(C(C)C(C(C)C3C(C)C(C(C)C(C(C(=O)[O-])C)(O)O3)OC)O2)O)CCC1(C)C1CCC(C)(C2C(C)CC(C3C(C)CC(C)C(C)(O)O3)O2)O1

Computed Properties

• Exact Mass: 776.468672
• Monoisotopic Mass: 776.468672
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 54
• Rotatable Bond Count: 8
• Complexity: 1340
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 21
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 165

Experimental Properties

• Density: g/cm3
• Boiling Point: 814.8°Cat760mmHg
• Flash Point: 236.3°C